Cas no 623564-87-4 (5-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carbaldehyde)

• Product Name: 5-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carbaldehyde
• CAS No: 623564-87-4
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 1637219
• PubChem ID: 21941465
• Update Time: 2025-06-09

5-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridine-2-carboxaldehyde, 4,5,6,7-tetrahydro-5-methyl-
• 5-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carbaldehyde
• 5-methyl-4,5,6,7-tetrahydrothieno[3,2-c]pyridine-2-carbaldehyde
• SCHEMBL2925102
• CS-0454296
• 623564-87-4
• 5-Methyl-4,5,6,7-tetrahydro-thieno[3,2-c]pyridine-2-carbaldehyde
• MJEXDNFPJWMVNZ-UHFFFAOYSA-N

• Inchi： 1S/C9H11NOS/c1-10-3-2-9-7(5-10)4-8(6-11)12-9/h4,6H,2-3,5H2,1H3
• InChI Key： MJEXDNFPJWMVNZ-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC2=C1CCN(C)C2

Computed Properties

• Exact Mass: 181.05623
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 5-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carbaldehyde

5-Methyl-4H,5H,6H,7H-Thieno[3,2-C]Pyridine-2-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 623564-87-4, known as 5-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are characterized by the presence of atoms other than carbon in their ring structures. The thieno[3,2-c]pyridine core of this molecule is a bicyclic structure consisting of a pyridine ring fused with a thiophene ring. This unique structure endows the compound with intriguing electronic and optical properties.

Recent studies have highlighted the potential of 5-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carbaldehyde in various applications. For instance, researchers have explored its role in the development of advanced materials for optoelectronic devices. The presence of the aldehyde group at position 2 introduces additional functionality to the molecule, making it suitable for further chemical modifications. These modifications can potentially enhance its performance in applications such as light-emitting diodes (LEDs) and photovoltaic cells.

The synthesis of thieno[3,2-c]pyridine derivatives has been a topic of extensive research. One common approach involves the cyclization of appropriate precursors under specific reaction conditions. For example, the formation of the thieno[3,2-c]pyridine ring system can be achieved through a tandem coupling reaction followed by an intramolecular cyclization step. The introduction of the methyl group at position 5 and the aldehyde group at position 2 requires careful control over the reaction conditions to ensure selectivity and yield.

From a structural perspective, 5-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carbaldehyde exhibits a planar geometry due to the aromaticity of its bicyclic system. This planarity is crucial for its electronic properties and contributes to its potential use in π-conjugated systems. The molecule's ability to undergo further functionalization makes it a valuable building block for constructing more complex structures with tailored properties.

In terms of applications, thieno[3,2-c]pyridine-based compounds have shown promise in drug discovery efforts. The heterocyclic core provides a scaffold for potential bioactive molecules due to its ability to interact with various biological targets. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant activities. These findings underscore the importance of studying such compounds for their potential therapeutic benefits.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 5-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-2-carbaldehyde with greater accuracy. By employing density functional theory (DFT) calculations and molecular dynamics simulations, scientists can gain insights into the molecule's reactivity and stability under different conditions. These computational tools are invaluable for guiding experimental efforts and optimizing synthetic routes.

Looking ahead, the development of novel synthetic methods for thieno[3,c]-pyridine derivatives will be crucial for expanding their range of applications. Researchers are also exploring ways to incorporate these compounds into nanomaterials and hybrid systems to exploit their unique properties on a larger scale. As our understanding of this compound deepens through ongoing research efforts worldwide